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9α-Fluoro-6α-methylprednisolone 9α-Fluoro-6α-methylprednisolone 9alpha-Fluoro-11beta,17alpha,21-trihydroxy-6alpha-methylpregna-1,4-diene-3,20-dione is a 21-hydroxy steroid.
Brand Name: Vulcanchem
CAS No.: 382-52-5
VCID: VC0105318
InChI: InChI=1S/C22H29FO5/c1-12-8-16-14-5-7-21(28,18(27)11-24)20(14,3)10-17(26)22(16,23)19(2)6-4-13(25)9-15(12)19/h4,6,9,12,14,16-17,24,26,28H,5,7-8,10-11H2,1-3H3/t12-,14-,16-,17-,19-,20-,21-,22-/m0/s1
SMILES: CC1CC2C3CCC(C3(CC(C2(C4(C1=CC(=O)C=C4)C)F)O)C)(C(=O)CO)O
Molecular Formula: C22H29FO5
Molecular Weight: 392.5 g/mol

9α-Fluoro-6α-methylprednisolone

CAS No.: 382-52-5

Reference Standards

VCID: VC0105318

Molecular Formula: C22H29FO5

Molecular Weight: 392.5 g/mol

9α-Fluoro-6α-methylprednisolone - 382-52-5

CAS No. 382-52-5
Product Name 9α-Fluoro-6α-methylprednisolone
Molecular Formula C22H29FO5
Molecular Weight 392.5 g/mol
IUPAC Name (6S,8S,9R,10S,11S,13S,14S,17R)-9-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-6,10,13-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C22H29FO5/c1-12-8-16-14-5-7-21(28,18(27)11-24)20(14,3)10-17(26)22(16,23)19(2)6-4-13(25)9-15(12)19/h4,6,9,12,14,16-17,24,26,28H,5,7-8,10-11H2,1-3H3/t12-,14-,16-,17-,19-,20-,21-,22-/m0/s1
Standard InChIKey AWFOJLJWZNBTBX-MJWISQFFSA-N
Isomeric SMILES C[C@H]1C[C@H]2[C@@H]3CC[C@@]([C@]3(C[C@@H]([C@@]2([C@@]4(C1=CC(=O)C=C4)C)F)O)C)(C(=O)CO)O
SMILES CC1CC2C3CCC(C3(CC(C2(C4(C1=CC(=O)C=C4)C)F)O)C)(C(=O)CO)O
Canonical SMILES CC1CC2C3CCC(C3(CC(C2(C4(C1=CC(=O)C=C4)C)F)O)C)(C(=O)CO)O
Description 9alpha-Fluoro-11beta,17alpha,21-trihydroxy-6alpha-methylpregna-1,4-diene-3,20-dione is a 21-hydroxy steroid.
Synonyms 6α-Methyl-9α-fluoroprednisolone; 9α-Fluoro-11β,17α,21-trihydroxy-6α-methylpregna-1,4-diene-3,20-dione; NSC 19621; NSC 48986
PubChem Compound 227675
Last Modified Nov 11 2021
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